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Compound of Interest

Compound Name: ITH15004

Cat. No.: B15588805 Get Quote

This document provides crucial safety and logistical guidance for the handling and disposal of

ITH15004. The following procedures are designed to ensure the safety of laboratory personnel

and to provide a clear framework for operational and disposal plans. Adherence to these

guidelines is essential for minimizing risks and ensuring the integrity of research activities.

Hazard Identification and Physicochemical
Properties
A thorough understanding of the hazards associated with ITH15004 is the first step in safe

handling. The following table summarizes the known and anticipated properties of this

compound. A full Safety Data Sheet (SDS) should be consulted before beginning any work.

Property Value Hazard Classification

Appearance
White to off-white crystalline

powder

May cause skin and eye

irritation

Molecular Weight 342.4 g/mol
Acute toxicity (oral), Category

4

Boiling Point Not Determined May be harmful if inhaled

Solubility Soluble in DMSO, Ethanol
Target organ toxicity, single

exposure

Storage Temperature 2-8°C, desiccated
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure to

ITH15004.[1][2] The level of PPE required may vary based on the specific procedure and the

quantity of the substance being handled.

Protection Type Specification

Hand Protection

Nitrile or neoprene gloves. Double-gloving is

recommended for handling concentrated

solutions.

Eye Protection
ANSI Z87.1-compliant safety glasses with side

shields or chemical splash goggles.[1]

Body Protection

A standard laboratory coat is required. For

procedures with a high risk of splashing, a

chemically resistant apron should be worn over

the lab coat.

Respiratory Protection

A NIOSH-approved respirator is necessary

when handling the powder outside of a certified

chemical fume hood.

Standard Operating Procedure for Handling
ITH15004
The following workflow outlines the necessary steps for safely handling ITH15004 from receipt

to use in an experimental setting.
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Receiving and Storage

Solution Preparation (in Fume Hood)

Experimental Use

Receive Shipment

Inspect for Damage

Log in Inventory

Store at 2-8°C

Don Appropriate PPE

Weigh ITH15004

Dissolve in Solvent

Label and Seal Vial

Transport to Lab Bench

Aliquot for Experiment

Execute Protocol
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Caption: Workflow for Handling ITH15004.
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Spill and Disposal Plan
Immediate and appropriate action is critical in the event of a spill. The following protocol should

be followed.

Spill Cleanup Protocol:

Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large or in

a poorly ventilated space.

Secure the Area: Restrict access to the spill area.

Don PPE: Put on the appropriate PPE, including a respirator if the powder is involved.

Contain the Spill: For liquid spills, use absorbent pads to contain the spill. For powder spills,

gently cover with a damp paper towel to avoid generating dust.

Clean the Area: Use a chemical spill kit to neutralize and absorb the spilled material. Clean

the area with a suitable disinfectant.

Dispose of Waste: All contaminated materials, including PPE, must be placed in a sealed,

labeled hazardous waste container.

Disposal:

All waste containing ITH15004 must be disposed of as hazardous chemical waste in

accordance with institutional and local regulations. Do not dispose of ITH15004 down the drain.

Hypothetical Signaling Pathway of ITH15004
The following diagram illustrates a potential mechanism of action for ITH15004, where it is

hypothesized to inhibit the "Kinase A" signaling cascade, a common target in drug

development.
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Caption: Proposed Inhibitory Pathway of ITH15004.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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